2-[(5-bromo-2-furoyl)amino]-5-chlorobenzoic acid

• IUPAC Name: 2-[(5-bromofuran-2-carbonyl)amino]-5-chlorobenzoic acid
• InChI: InChI=1S/C12H7BrClNO4/c13-10-4-3-9(19-10)11(16)15-8-2-1-6(14)5-7(8)12(17)18/h1-5H,(H,15,16)(H,17,18)
• InChI Key: VMFMRNJFFCQIOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)O)NC(=O)C2=CC=C(O2)Br
• Molecular Formula: C12H7BrClNO4
• Molecular Weight: 344.54 g/mol

Description

2-[(5-bromo-2-furoyl)amino]-5-chlorobenzoic acid, also known as BFCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BFCA is a furoylaminobenzoic acid derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2-[(5-bromo-2-furoyl)amino]-5-chlorobenzoic acid in cancer cells is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and transcription.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile in different cell lines. However, further studies are needed to determine its toxicity in vivo. This compound has also been shown to have antioxidant and anti-inflammatory effects. In addition, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in tissue remodeling.

Advantages and Limitations for Lab Experiments

2-[(5-bromo-2-furoyl)amino]-5-chlorobenzoic acid has several advantages for lab experiments, including its high stability, solubility, and purity. However, its synthesis method is complex, and the yield and purity depend on the reaction conditions. This compound is also relatively expensive compared to other compounds used in lab experiments.

Future Directions

There are several future directions for the research on 2-[(5-bromo-2-furoyl)amino]-5-chlorobenzoic acid. In medicinal chemistry, further studies are needed to determine the mechanism of action of this compound in cancer cells and its potential use in combination with other anti-cancer agents. In materials science, this compound can be further studied for its potential use in the synthesis of metal-organic frameworks with specific properties. In analytical chemistry, this compound can be further studied for its potential use as a reagent for the determination of metal ions in different samples. Moreover, further studies are needed to determine the toxicity and pharmacokinetics of this compound in vivo.
Conclusion:
This compound is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been investigated for its potential use as an anti-cancer agent, fluorescent probe, and reagent for the determination of metal ions. This compound has several advantages for lab experiments, including its high stability, solubility, and purity. However, its synthesis method is complex, and further studies are needed to determine its toxicity and pharmacokinetics in vivo. Further research on this compound can lead to the development of new drugs, materials, and analytical methods.

Scientific Research Applications

2-[(5-bromo-2-furoyl)amino]-5-chlorobenzoic acid has been investigated for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions. In materials science, this compound has been studied for its potential use in the synthesis of metal-organic frameworks. In analytical chemistry, this compound has been used as a reagent for the determination of metal ions in different samples.